![molecular formula C21H22ClN B000513 Cyproheptadine hydrochloride CAS No. 969-33-5](/img/structure/B513.png)
Cyproheptadine hydrochloride
Overview
Description
Cyproheptadine hydrochloride (CPH) is an antihistaminic and antiserotonergic agent . It is a white to slightly yellowish crystalline solid . CPH is used to treat sneezing, runny nose, itching, red or watery eyes, and other symptoms of seasonal allergies (hay fever). It is also used to treat other conditions such as eczema or skin reactions to insect bites . CPH is sometimes used to treat certain types of headaches, including migraines .
Molecular Structure Analysis
The molecular formula of Cyproheptadine hydrochloride is C21H21N . The molecular weight is 287.3981 .Physical And Chemical Properties Analysis
The physical and chemical properties of Cyproheptadine hydrochloride include a molecular weight of 323.86 and solubility of 10 mM in DMSO .Scientific Research Applications
1. Stability Indicating High-Performance Liquid Chromatography (HPLC) An accurate, sensitive, and highly selective RP-HPLC method was developed for the analysis of Cyproheptadine Hydrochloride, its impurity, and oxidative degradation product . This method is applied to pharmaceutical formulations .
2. Bioanalytical HPLC Method for Determination in Human Plasma A rapid, sensitive, and validated bioanalytical HPLC method using Liquid extraction technique was established for the determination of Cyproheptadine Hydrochloride in human plasma . This method is applied to rat pharmacokinetic study .
3. Green Chromatographic Assay of Toxic Impurities A TLC-densitometric method was developed and validated for the simultaneous determination of Cyproheptadine Hydrochloride and its impurity . This method is used to study the toxicity profile of the impurities .
Antihistaminic and Anti-serotonin Drug
Cyproheptadine Hydrochloride is an antihistaminic and anti-serotonin drug used to improve the clinical course of hospitalized patients severely affected by COVID-19 and requiring supplemental oxygen .
5. Treatment for Nonorganic Failure to Thrive in Children Cyproheptadine Hydrochloride has been used in a hospital-based retrospective study in Taiwan to treat children with nonorganic failure to thrive .
Mechanism of Action
Cyproheptadine appears to exert its antihistamine and antiserotonin effects by competing with free histamine and serotonin for binding at their respective receptors . Antagonism of serotonin on the appetite center of the hypothalamus may account for cyproheptadine’s ability to stimulate the appetite .
Safety and Hazards
Cyproheptadine can cause serious side effects. Stop using cyproheptadine and call your doctor at once if you have: a light-headed feeling, like you might pass out; tremor, seizure (convulsions); confusion, hallucinations; little or no urination; fast or pounding heartbeats; easy bruising or bleeding; ringing in your ears; or pale or yellowed skin, dark colored urine, fever, weakness . Common side effects of cyproheptadine may include: drowsiness, dizziness; dry mouth, nose, or throat; constipation; blurred vision; or feeling restless or excited (especially in children) .
Future Directions
Cyproheptadine is used to treat allergic reactions and is sometimes used off-label for the treatment of serotonin syndrome . There is an increasing medical interest and demand for the orexigenic effect of cyproheptadine, especially in children with poor appetite . As cyproheptadine might be evaluated in future clinical trials, we wanted to assess its safety profile .
properties
IUPAC Name |
1-methyl-4-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,9,11,13-heptaenylidene)piperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N.ClH/c1-22-14-12-18(13-15-22)21-19-8-4-2-6-16(19)10-11-17-7-3-5-9-20(17)21;/h2-11H,12-15H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPMVNZLARAEGHB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(=C2C3=CC=CC=C3C=CC4=CC=CC=C42)CC1.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5042586 | |
Record name | Cyproheptadine hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5042586 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
323.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cyproheptadine hydrochloride | |
CAS RN |
969-33-5, 41354-29-4 | |
Record name | Cyproheptadine hydrochloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=969-33-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Cyproheptadine hydrochloride anhydrous | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000969335 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | cyproheptadine hydrochloride | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=759282 | |
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Record name | cyproheptadine hydrochloride | |
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Record name | Cyproheptadine hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5042586 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Cyproheptadine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.305 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 4-(5H-Dibenzo(a,d)cyclohepten-5-ylidene)-1-methylpiperidine hydrochloride sesquihydrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | CYPROHEPTADINE HYDROCHLORIDE ANHYDROUS | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/0S9323MCT0 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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